Paeonilactone B
Paeonilactone B
Paeonilactone B is a member of benzofurans.
Brand Name:
Vulcanchem
CAS No.:
98751-78-1
VCID:
VC0028283
InChI:
InChI=1S/C10H12O4/c1-5-6-3-8(11)10(2,13)4-7(6)14-9(5)12/h6-7,13H,1,3-4H2,2H3/t6-,7-,10+/m1/s1
SMILES:
CC1(CC2C(CC1=O)C(=C)C(=O)O2)O
Molecular Formula:
C10H12O4
Molecular Weight:
196.2 g/mol
Paeonilactone B
CAS No.: 98751-78-1
Reference Standards
VCID: VC0028283
Molecular Formula: C10H12O4
Molecular Weight: 196.2 g/mol
| CAS No. | 98751-78-1 |
|---|---|
| Product Name | Paeonilactone B |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.2 g/mol |
| IUPAC Name | (3aR,6S,7aR)-6-hydroxy-6-methyl-3-methylidene-3a,4,7,7a-tetrahydro-1-benzofuran-2,5-dione |
| Standard InChI | InChI=1S/C10H12O4/c1-5-6-3-8(11)10(2,13)4-7(6)14-9(5)12/h6-7,13H,1,3-4H2,2H3/t6-,7-,10+/m1/s1 |
| Standard InChIKey | GFSTVWDPRTWASK-XSSZXYGBSA-N |
| Isomeric SMILES | C[C@@]1(C[C@@H]2[C@H](CC1=O)C(=C)C(=O)O2)O |
| SMILES | CC1(CC2C(CC1=O)C(=C)C(=O)O2)O |
| Canonical SMILES | CC1(CC2C(CC1=O)C(=C)C(=O)O2)O |
| Appearance | Powder |
| Description | Paeonilactone B is a member of benzofurans. |
| Synonyms | paeonilactone B |
| PubChem Compound | 10375422 |
| Last Modified | Nov 12 2021 |
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